Cas no 2228328-08-1 ((2-methylbut-3-yn-1-yl)cyclopropane)

• Product Name: (2-methylbut-3-yn-1-yl)cyclopropane
• CAS No: 2228328-08-1
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 6188634
• PubChem ID: 123200332
• Update Time: 2025-10-29

(2-methylbut-3-yn-1-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (2-methylbut-3-yn-1-yl)cyclopropane
• EN300-1833012
• 2228328-08-1

• Inchi： 1S/C8H12/c1-3-7(2)6-8-4-5-8/h1,7-8H,4-6H2,2H3
• InChI Key： HZYPHYRQJVUVBO-UHFFFAOYSA-N
• SMILES： C1(CC(C#C)C)CC1

Computed Properties

• Exact Mass: 108.093900383g/mol
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Additional information on (2-methylbut-3-yn-1-yl)cyclopropane

Recent Advances in the Application of (2-methylbut-3-yn-1-yl)cyclopropane (CAS: 2228328-08-1) in Chemical Biology and Pharmaceutical Research

In recent years, the compound (2-methylbut-3-yn-1-yl)cyclopropane (CAS: 2228328-08-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

The structural motif of cyclopropane, combined with the alkyne functionality in (2-methylbut-3-yn-1-yl)cyclopropane, offers a versatile scaffold for the design of novel bioactive molecules. Recent studies have highlighted its role as a key intermediate in the synthesis of complex natural products and pharmacologically active compounds. For instance, researchers have successfully utilized this compound in the development of enzyme inhibitors targeting critical pathways in cancer and infectious diseases.

One of the most notable breakthroughs involves the application of (2-methylbut-3-yn-1-yl)cyclopropane in click chemistry. Its alkyne group facilitates efficient conjugation with azide-containing biomolecules, enabling the construction of bioconjugates for targeted drug delivery and diagnostic imaging. This approach has been particularly valuable in the development of next-generation antibody-drug conjugates (ADCs), where precise control over drug attachment is crucial for therapeutic efficacy.

In addition to its synthetic utility, recent in vitro and in vivo studies have demonstrated the compound's intrinsic biological activity. Preliminary findings suggest that (2-methylbut-3-yn-1-yl)cyclopropane exhibits modulatory effects on specific cellular receptors, making it a promising candidate for further investigation in neurological disorders. Researchers are currently exploring its potential as a lead compound for the treatment of neurodegenerative diseases, with encouraging results in preclinical models.

The pharmacological profile of (2-methylbut-3-yn-1-yl)cyclopropane has also been investigated in the context of metabolic diseases. Studies indicate that derivatives of this compound can influence key metabolic enzymes, offering new avenues for the treatment of diabetes and obesity. These findings underscore the compound's versatility and its potential to address multiple therapeutic areas.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (2-methylbut-3-yn-1-yl)cyclopropane to improve yield and scalability. Novel catalytic methods, including transition metal-catalyzed cyclopropanation, have been developed to streamline its synthesis, making it more accessible for large-scale pharmaceutical applications. These innovations are expected to facilitate broader adoption of the compound in drug discovery programs.

Looking ahead, the integration of (2-methylbut-3-yn-1-yl)cyclopropane into fragment-based drug design (FBDD) strategies holds great promise. Its compact yet functionalized structure makes it an ideal fragment for building diverse chemical libraries, which can be screened against various biological targets. This approach is anticipated to accelerate the identification of novel drug candidates with improved potency and selectivity.

In conclusion, (2-methylbut-3-yn-1-yl)cyclopropane (CAS: 2228328-08-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications, ranging from synthetic intermediate to bioactive molecule, highlight its significance in advancing drug discovery. Continued exploration of its properties and derivatives is likely to yield further breakthroughs, solidifying its role in the development of next-generation therapeutics.